Cas no 1248042-36-5 (1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl-)

• Product Name: 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl-
• CAS No: 1248042-36-5
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 5281811
• Update Time: 2025-06-09

1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropyl)-1-ethyl-1H-pyrazole
• 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl-

• Inchi： 1S/C8H13ClN2/c1-2-11-7-8(6-10-11)4-3-5-9/h6-7H,2-5H2,1H3
• InChI Key： LDKLMSKPFGAYFT-UHFFFAOYSA-N
• SMILES： ClCCCC1C=NN(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl-

Comprehensive Overview of 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl- (CAS No. 1248042-36-5)

1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl- (CAS No. 1248042-36-5) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole core with a 3-chloropropyl side chain and an ethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for terms like "pyrazole derivatives applications", "chloropropyl pyrazole synthesis", and "CAS 1248042-36-5 uses", reflecting its relevance in drug discovery and material science.

The growing interest in 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl- is driven by its potential applications in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance. Recent studies highlight its role in modulating enzymatic activity, a hot topic in AI-driven drug design and computational chemistry. Users frequently inquire about "pyrazole-based drug candidates" or "how to optimize pyrazole reactivity", underscoring the demand for detailed technical insights. Its chloropropyl moiety also opens avenues for click chemistry applications, a trending area in bioconjugation and polymer science.

From a synthetic perspective, CAS No. 1248042-36-5 is valued for its adaptability in cross-coupling reactions and heterocyclic functionalization. Laboratories focusing on high-throughput screening often explore this compound for fragment-based drug discovery, a method gaining traction due to its efficiency in identifying lead compounds. Searches like "pyrazole scaffold modifications" or "3-chloropropyl group reactivity" reflect the compound's utility in medicinal chemistry workflows. Additionally, its stability under various pH conditions makes it suitable for catalysis research, another trending field in green chemistry.

Environmental and safety considerations are also critical when handling 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl-. While not classified as hazardous under standard regulations, proper storage (e.g., inert atmosphere) is recommended to preserve its integrity. Queries such as "pyrazole compound stability" or "safe handling of chloropropyl derivatives" are common among industrial users. The compound's low ecotoxicity profile further enhances its appeal for sustainable applications, resonating with the global push toward eco-friendly chemical processes.

In summary, 1H-Pyrazole, 4-(3-chloropropyl)-1-ethyl- (CAS No. 1248042-36-5) represents a multifaceted tool for researchers tackling challenges in drug development, material innovation, and catalytic systems. Its alignment with cutting-edge scientific trends—such as AI-aided molecular design and green synthesis—ensures its continued relevance in both academic and industrial settings. For those seeking deeper insights, exploring "pyrazole heterocycles in modern chemistry" or "CAS 1248042-36-5 patent literature" can yield valuable technical resources.